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Compound of Interest

Compound Name: 1-Azido-2-iodoethane

Cat. No.: B2735236

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Azido-2-iodoethane, a versatile
bifunctional organic compound. It details its chemical properties, synthesis, and key
applications in scientific research and development.

Core Molecular Data

1-Azido-2-iodoethane is a valuable building block in organic synthesis due to the distinct
reactivity of its azide and iodo functional groups.[1]

Identifier Value

IUPAC Name 1-azido-2-iodoethane[2][3]
Molecular Formula C2HalN3[2][3]

Molecular Weight 196.98 g/mol [3][4]

CAS Number 42059-30-3[2][3]

Atomic Composition and Weight Contribution

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2735236?utm_src=pdf-interest
https://www.benchchem.com/product/b2735236?utm_src=pdf-body
https://www.benchchem.com/product/b2735236?utm_src=pdf-body
https://www.benchchem.com/product/b2735236
https://www.evitachem.com/product/evt-2872310
https://pubchem.ncbi.nlm.nih.gov/compound/1-Azido-2-iodoethane
https://www.evitachem.com/product/evt-2872310
https://pubchem.ncbi.nlm.nih.gov/compound/1-Azido-2-iodoethane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Azido-2-iodoethane
https://www.guidechem.com/encyclopedia/1-azido-2-iodoethane-dic12189457.html
https://www.evitachem.com/product/evt-2872310
https://pubchem.ncbi.nlm.nih.gov/compound/1-Azido-2-iodoethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2735236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

) ) Total Weight

Atomic Weight ( o
Element Symbol Count Contribution (

g/mol)

g/mol )

Carbon C 2 12.011 24.022
Hydrogen H 4 1.008 4.032
lodine | 1 126.904 126.904
Nitrogen N 3 14.007 42.021

Total 196.979

Experimental Protocol: Synthesis of 1-Azido-2-
iodoethane

The primary synthetic route to 1-azido-2-iodoethane is through a bimolecular nucleophilic
substitution (Sn2) reaction.[1]

Materials:

e lodoethane (CzHsl)[2]

e Sodium azide (NaNs)[2]

e Polar aprotic solvent (e.g., Dimethyl sulfoxide - DMSO or Acetonitrile)[2]

Procedure:

Dissolve sodium azide in a suitable polar aprotic solvent within a reaction vessel.

Slowly add iodoethane to the solution.

Heat the reaction mixture. The reaction typically proceeds at elevated temperatures.[2]

The azide ion (N3™) acts as a nucleophile, attacking the electrophilic carbon atom bonded to
the iodine in iodoethane.[1]
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» This backside attack displaces the iodide ion, leading to the formation of 1-azido-2-
iodoethane and sodium iodide as a byproduct.[1]

e The crude product can then be purified using standard laboratory techniques.

Synthetic Pathway Visualization

The following diagram illustrates the Sn2 reaction for the synthesis of 1-Azido-2-iodoethane.
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Click to download full resolution via product page
Caption: Synthesis of 1-Azido-2-iodoethane via Sn2 Reaction.
Key Applications in Research and Development
1-Azido-2-iodoethane is a versatile reagent in organic synthesis with several applications:

o Synthesis of Complex Azides: It serves as a precursor for creating more intricate azide-
containing compounds.[2]

e Pharmaceutical Chemistry: The azido group can be reduced to form amines, which are
crucial intermediates in the development of new pharmaceutical drugs.[2]

e Click Chemistry: In material science, it is used to modify polymer backbones through click
chemistry reactions.[2]

o Heterocyclic Synthesis: The dual functionality of 1-azido-2-iodoethane allows for the
synthesis of nitrogen-containing heterocycles, which are common structures in biologically
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active compounds.[1]

o Multi-Component Reactions: It can act as an electrophile in reactions like Ugi-type and
Petasis Borono-Mannich reactions to rapidly assemble complex molecular architectures.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Azido-2-iodoethane | 42059-30-3 | Benchchem [benchchem.com]

e 2. Buy 1-Azido-2-iodoethane (EVT-2872310) | 42059-30-3 [evitachem.com]

e 3. 1-Azido-2-iodoethane | C2H4IN3 | CID 11788831 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. guidechem.com [guidechem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Azido-2-iodoethane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2735236#1-azido-2-iodoethane-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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